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For Researchers, Scientists, and Drug Development Professionals

Introduction

Jbir-94 is a phenolic compound first isolated from the fermentation broth of Streptomyces sp.
R56-07. Structurally, it is a hydroxycinnamic acid amide containing a putrescine moiety. Initial
studies have demonstrated its potent antioxidative properties, primarily through its 1,1-
diphenyl-2-picrylhydrazyl (DPPH) radical scavenging activity.[1] This document provides
detailed application notes and protocols for utilizing Jbir-94 as a tool to investigate oxidative
stress in cellular models. The methodologies and potential mechanisms described herein are
based on the known antioxidant capacity of Jbir-94 and findings from studies on structurally
related hydroxycinnamic acid amides, offering a foundational guide for researchers.

Mechanism of Action

Jbir-94 is proposed to exert its antioxidant effects through direct and indirect mechanisms. As a
phenolic compound, its hydroxyl groups can directly donate a hydrogen atom to neutralize
reactive oxygen species (ROS), thereby inhibiting oxidative damage to cellular components.
Furthermore, it is hypothesized that Jbir-94 may activate endogenous antioxidant defense
systems, such as the Nrf2 signaling pathway, leading to the upregulation of cytoprotective
enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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